Cas no 21066-18-2 (Cholan-24-oic acid,3,6,12-trihydroxy-, (3a,5b,6a,12a)- (9CI))

• Product Name: Cholan-24-oic acid,3,6,12-trihydroxy-, (3a,5b,6a,12a)- (9CI)
• CAS No: 21066-18-2
• MF: C₂₄H₄₀O₅
• MW: 408.57140827179
• CID: 282171
• PubChem ID: 189059
• Update Time: 2025-04-19

Cholan-24-oic acid,3,6,12-trihydroxy-, (3a,5b,6a,12a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic acid,3,6,12-trihydroxy-, (3a,5b,6a,12a)- (9CI)
• (3alpha,5beta,6alpha,12alpha)-3,6,12-Trihydroxycholan-24-oic acid
• 3a,6a,12a-Trihydroxy-5b-cholan-24-oic acid
• cholan-24-oic acid, 3,6,12-trihydroxy-, (3alpha,5beta,6alpha,12alpha)-
• 3alpha,6alpha,12alpha-Trihydroxy-5beta-cholanoic acid
• LMST04010080
• 21066-18-2
• Q63393132
• DTXSID90864976
• SCHEMBL10696837
• 3alpha,6alpha,12alpha-Trihydroxy-5beta-cholan-24-oic Acid
• 3,6,12-Trihydroxycholanoic acid
• NS00121547
• 3,6,12-TCNA
• (3a,5b,6a,12a)-3,6,12-Trihydroxy-cholan-24-oic acid
• 3alpha,6alpha,12alpha-Trihydroxycholic acid

• Inchi： 1S/C24H40O5/c1-13(4-7-22(28)29)16-5-6-17-15-11-20(26)19-10-14(25)8-9-23(19,2)18(15)12-21(27)24(16,17)3/h13-21,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14-,15+,16-,17+,18+,19+,20+,21+,23-,24-/m1/s1
• InChI Key： GCAHOAMXTYBLNZ-XUPDPMAXSA-N
• SMILES： O[C@H]1C[C@@H]2[C@@]3(C)CC[C@H](C[C@H]3[C@H](C[C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)O)[C@]21C)O)O

Computed Properties

• Exact Mass: 408.2877
• Monoisotopic Mass: 408.287574
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98
• XLogP3: 3.6

Experimental Properties

• Density: 1.184
• Boiling Point: 583.9°C at 760 mmHg
• Flash Point: 321°C
• Refractive Index: 1.558
• PSA: 97.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives